Cas no 1806518-77-3 (Methyl 2-chloro-4-(2-oxopropyl)benzoate)

• Product Name: Methyl 2-chloro-4-(2-oxopropyl)benzoate
• CAS No: 1806518-77-3
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD28829738
• CID: 4950484
• PubChem ID: 134648949
• Update Time: 2025-08-05

Methyl 2-chloro-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(2-oxopropyl)benzoate

• MDL： MFCD28829738
• Inchi： 1S/C11H11ClO3/c1-7(13)5-8-3-4-9(10(12)6-8)11(14)15-2/h3-4,6H,5H2,1-2H3
• InChI Key： LHNCPAVWCONXRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-4-(2-oxopropyl)benzoate

Methyl 2-chloro-4-(2-oxopropyl)benzoate: A Comprehensive Overview

Methyl 2-chloro-4-(2-oxopropyl)benzoate, identified by the CAS number 1806518-77-3, is a compound of significant interest in the fields of organic chemistry and material science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its properties and utility.

The chemical structure of Methyl 2-chloro-4-(2-oxopropyl)benzoate consists of a benzoate ester group with specific substituents. The presence of a chlorine atom at the 2-position and a 2-oxopropyl group at the 4-position introduces unique electronic and steric effects, which influence its reactivity and stability. These features make it a valuable precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

Recent studies have explored the synthesis of Methyl 2-chloro-4-(2-oxopropyl)benzoate through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. For instance, the use of palladium catalysts has been shown to significantly improve the efficiency of certain coupling reactions involving this compound.

In terms of applications, Methyl 2-chloro-4-(2-oxopropyl)benzoate has been investigated for its potential as a building block in drug design. Its ability to participate in diverse chemical transformations makes it a versatile intermediate. For example, it has been employed in the synthesis of bioactive compounds targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs.

The environmental impact of Methyl 2-chloro-4-(2-oxopropyl)benzoate has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current sustainability goals in chemical manufacturing.

Moreover, advancements in computational chemistry have enabled detailed modeling of Methyl 2-chloro-4-(2-oxopropyl)benzoate's molecular interactions. These simulations provide insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic pathways and applications.

In conclusion, Methyl 2-chloro-4-(2-oxopropyl)benzoate stands as a notable compound with promising applications across multiple domains. Ongoing research continues to uncover new facets of its chemistry, ensuring its relevance in both academic and industrial settings.